3-Benzyl-6-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H13FN4S
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 3-benzyl-6-[(4-fluorophenyl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H13FN4S/c18-14-8-6-13(7-9-14)11-16-21-22-15(19-20-17(22)23-16)10-12-4-2-1-3-5-12/h1-9H,10-11H2
• InChI Key: WFXHJMYJOMPKID-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CC2=NN=C3N2N=C(S3)CC4=CC=C(C=C4)F

Description

3-Benzyl-6-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential in various research applications. This compound belongs to the family of triazolo-thiadiazoles, which have been extensively studied for their diverse biological activities.

Mechanism of Action

The mechanism of action of 3-Benzyl-6-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to work through the inhibition of specific enzymes and receptors, leading to the disruption of certain biological pathways. This disruption can ultimately result in the inhibition of cell growth and proliferation, making it a potential anticancer agent.
Biochemical and Physiological Effects:
Studies have shown that 3-Benzyl-6-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit fungal growth, and possess antibacterial activity. Additionally, it has been explored for its potential to modulate certain receptors and enzymes, making it a potential drug candidate for various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-Benzyl-6-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential as a drug candidate. Its diverse biological activities make it a promising compound for the development of new drugs. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 3-Benzyl-6-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is the exploration of its potential as an antiviral agent. Additionally, further studies can be conducted to understand its mechanism of action and its potential as a drug candidate for various diseases. Furthermore, the synthesis of new analogs of this compound can be explored to improve its solubility and biological activity.

Synthesis Methods

The synthesis of 3-Benzyl-6-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be achieved through several methods. One of the commonly used methods involves the reaction of 4-fluorobenzylamine with 2-(chloromethyl)benzonitrile, followed by the reaction with thiosemicarbazide and sodium hydroxide. The resulting product is purified through recrystallization.

Scientific Research Applications

3-Benzyl-6-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown promising results in various scientific research applications. It has been studied for its potential as an anticancer agent, antifungal agent, and antimicrobial agent. Additionally, it has been explored for its ability to inhibit certain enzymes and receptors, making it a potential drug candidate.